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Physicochemical Properties of 2-Methoxy-2-
methylbutane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (S)-2-methoxy-butane

CAS No.: 66610-39-7

Cat. No.: S8537833

The table below summarizes key properties for 2-methoxy-2-methylbutane (CAS 994-05-8), which is crucial

for selecting and designing separation protocols [1] [2].

Property Value Unit Source | Comment
Molecular Formula CgH140 - [1]

Molecular Weight 102.1748 g/mol [1]

Boiling Point 359.52 K (86.37 °C) [2]

Density (p)) 765.60 kg/m3 at 298.15 K [2]
Refractive Index (n°) 1.38614 - at 293.15 K [2]
Vaporization Enthalpy (A,;,H°) 35.30 £ 0.40 kJ/mol [2]

Gas Chromatography Retention Indices

::2 Non-polar column (DB-1) | 674.0 | - | [1] | ::: Non-polar column (DB-5) | 668.3 | - | [1] | ::: Polar column
(SOLGel-Wax) | 790.0 | - | [1] ]
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Analytical Techniques for Separation and Identification

Gas Chromatography (GC)

Gas Chromatography is a primary method for separating and identifying 2-methoxy-2-methylbutane in

mixtures.

¢ Recommended Columns: For optimal separation, standard non-polar or slightly polar columns are

effective [1].

o DB-1: A non-polar dimethylpolysiloxane column. A method using a 60 m column with a 0.32 mm
diameter and 1.0 ym film thickness has been reported, with a temperature program starting at
-40 °C [1].

o DB-5: A low-polarity (5%-phenyl)-methylpolysiloxane column. A method is 30 m, 0.25 mm
diameter, 0.25 pm film, with temperature programming from 40 °C to 250 °C [1].

¢ Retention Index Reference: The Kovats Retention Indices provide a reliable benchmark for

identifying this compound against known hydrocarbon standards [1].

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for definitive identification and differentiation of structural

isomers.

o Differentiating Isomers: Mass spectrometry can distinguish 2-methoxy-2-methylbutane from its
isomer 1-methoxybutane by their unique fragmentation patterns [3].

¢ Expected Fragmentation: While a detailed spectrum for 2-methoxy-2-methylbutane is not provided
in the results, the analysis would involve identifying fragments resulting from homocleavages
(breaking C-C bonds) and heterocleavages (breaking bonds adjacent to oxygen). The tert-butyl group

([C4H9]+) is a likely key fragment [3].
Distillation

Distillation is a fundamental preparative technique for purifying 2-methoxy-2-methylbutane based on its

volatility.
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e Principle: This technique separates liquid mixture components based on differences in their boiling
points [4].

e Method Selection: The boiling point of ~86 °C makes simple distillation suitable for separating it from
much higher or lower boiling compounds. For separating it from components with closer boiling
points, fractional distillation is necessary [4].

¢ Industrial Context: A patent for MTBE purification describes complex distillation sequences,
including a "dividing wall column,” highlighting the industrial importance of advanced distillation for

similar ethers [5].

Solvent Extraction

Solvent extraction can be used to isolate 2-methoxy-2-methylbutane from aqueous streams or complex

matrices.

¢ Principle: The separation relies on the compound's preferential distribution between two immiscible
phases, described by the Nernst Distribution Law and the Distribution Ratio (D) [4].

¢ Efficiency: The extraction efficiency for a solute can be calculated. Multiple extractions with smaller
volumes of solvent are typically more efficient than a single extraction with a large volume [4].

¢ Protocol Consideration: The optimal solvent and pH conditions must be determined experimentally,
as this specific data is not available in the search results.

Experimental Protocol: Separation from a Model
Hydrocarbon Mixture

This protocol outlines a general approach for separating and identifying 2-methoxy-2-methylbutane using

GC-MS.
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Start: Prepare Model Mixture

'

1. Sample Preparation
Dilute model mixture in
a suitable solvent (e.g., hexane)

:

2. Gas Chromatography
Inject into GC system
* Column: DB-5 or equivalent
» Use temperature program

3. Mass Spectrometry
Detect eluting compounds
» Monitor for m/z 102 (Molecular ion)
* Analyze fragmentation pattern

4. Data Analysis
* Identify peak using
Retention Index (RI)
 Confirm identity with MS library

End: Compound Identified

Click to download full resolution via product page
Diagram Title: GC-MS Analysis Workflow

Materials and Equipment

e Gas Chromatograph equipped with a Mass Spectrometer (GC-MS)
e Capillary GC column (e.g., DB-5, 30 m x 0.25 mm, 0.25 ym film thickness)
¢ Model sample mixture containing 2-methoxy-2-methylbutane

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.smolecule.com/products/s8537833?utm_src=pdf-body-img
https://www.smolecule.com/products/s8537833?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e High-purity solvent (e.g., dichloromethane or hexane, for dilution)
e Microsyringes (e.g., 10 yL)

Step-by-Step Procedure

e Sample Preparation: Dilute the model hydrocarbon mixture to an appropriate concentration (e.g., 1-
100 ppm) in a high-purity solvent suitable for GC injection [1].
e GC-MS Instrument Setup:
o Column: Install and condition the DB-5 or equivalent column according to manufacturer
specifications.

o

Carrier Gas: Use Helium (He) at a constant flow rate of 1.0 mL/min.
Temperature Program: Set the oven temperature program as follows [1]:
= |nitial temperature: 40 °C (hold for 2 minutes)
= Ramp rate: 5 °C per minute
= Final temperature: 250 °C (hold for 5 minutes)
Injector Temperature: Set to 250 °C in split mode (split ratio 50:1).

[¢]

o

(e]

Mass Spectrometer:
= |onization mode: Electron Impact (El) at 70 eV.
= |on source temperature: 230 °C.
= Scan range: m/z 40 to 150.

¢ Analysis Execution:

o Inject 1.0 L of the prepared sample.

o Start the GC temperature program and MS data acquisition simultaneously.
e Data Analysis and Identification:

o Retention Index (RI) Calculation: Compare the retention time of the target peak against a
calibration series of n-alkanes analyzed under the same conditions. Cross-reference the
calculated RI with literature values (e.g., 668.3 on DB-5) [1].

o Mass Spectral Interpretation: The MS software will deconvolute the signal for the peak of
interest and provide a mass spectrum. Search this spectrum against commercial databases
(NIST/EPA/NIH Mass Spectral Library). Key identifiers are the molecular ion at m/z 102 and the
unique fragmentation pattern.

Critical Considerations for Method Development

¢ Isomer Differentiation: 2-methoxy-2-methylbutane (also known as methyl tert-pentyl ether) has
several isomers. Confirmation requires both retention time/index matching and mass spectral
interpretation [1] [3].

e Process-Related Impurities: In industrial settings, this compound may be found in mixtures with
other ethers (like MTBE) and C4/C5 hydrocarbons. A comprehensive analytical method must account
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for these potential co-eluting compounds [5].

e Method Adaptation: The GC conditions and extraction solvents mentioned are starting points. You
may need to optimize parameters like temperature ramp rate, carrier gas flow, and solvent polarity for
your specific matrix.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Butane, 2 -methoxy- 2 -methyl [webbook.nist.gov]

2. Butane, 2 -methoxy- 2 -methyl- (CAS 994-05-8) - Chemical & Physical... [chemeo.com]

3. Answered: How would you differentiate between 1- methoxybutane ... [bartleby.com]

4. in Separation chemistry | PDF techniques analytical [slideshare.net]

5. US8841492B - Method for purification of mixtures... - Google Patents [patents.google.com]

To cite this document: Smolecule. [Physicochemical Properties of 2-Methoxy-2-methylbutane].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b8537833#analytical-techniques-for-2-methoxybutane-

separation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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